Cas no 1314988-51-6 (2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine)

• Product Name: 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine
• CAS No: 1314988-51-6
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 1025127
• PubChem ID: 56777446
• Update Time: 2025-06-09

2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-3-methoxyphenyl)pyridin-2-amine
• AKOS015999237
• MFCD19684180
• CS-0209542
• 2-Pyridinamine, 5-(4-fluoro-3-methoxyphenyl)-
• A888421
• DTXSID70718569
• 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine
• BS-20534
• 1314988-51-6

• MDL： MFCD19684180
• Inchi： 1S/C12H11FN2O/c1-16-11-6-8(2-4-10(11)13)9-3-5-12(14)15-7-9/h2-7H,1H3,(H2,14,15)
• InChI Key： LBMANGMZSHEEFD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 218.08600
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.87000
• LogP: 2.40860

Additional information on 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine

Introduction to 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine (CAS No. 1314988-51-6)

2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine, with the CAS number 1314988-51-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with an amino group and a 4-fluoro-3-methoxyphenyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine is defined by the presence of a pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom. The substitution pattern on this ring, specifically the amino group at the 2-position and the 4-fluoro-3-methoxyphenyl group at the 5-position, imparts unique electronic and steric properties to the molecule. These properties are crucial for its interactions with biological targets and its potential therapeutic effects.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various disease targets. 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine has been explored as a potential lead compound in this context. Research studies have shown that this compound exhibits promising activity against several biological targets, including enzymes and receptors involved in various disease pathways.

One of the key areas of research involving 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine is its potential as an inhibitor of kinases, which are enzymes that play critical roles in cellular signaling pathways. Kinases are often dysregulated in diseases such as cancer, inflammation, and neurodegenerative disorders. Studies have demonstrated that 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine can selectively inhibit specific kinases, thereby modulating these signaling pathways and potentially offering therapeutic benefits.

Beyond kinase inhibition, 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a key component of many diseases. Research has shown that this compound can modulate inflammatory responses by interacting with specific receptors or enzymes involved in the inflammatory cascade. This makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacological properties of 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine, including its solubility, stability, and bioavailability, are important considerations for its use in drug development. Studies have indicated that this compound exhibits favorable pharmacokinetic properties, which are essential for ensuring its effective delivery to target tissues and maintaining therapeutic concentrations over time.

In addition to its potential therapeutic applications, 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine has also been used as a building block in the synthesis of more complex molecules. Its unique structural features make it a valuable starting material for the preparation of derivatives with enhanced biological activities or improved pharmacological properties. This versatility has led to its widespread use in synthetic chemistry and combinatorial library synthesis.

The safety profile of 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine is another important aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-Amino-5-(4-fluoro-3-methoxyphenyl)pyridine (CAS No. 1314988-51-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it a valuable candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further highlighting its significance in the field.